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Compound of Interest

Compound Name: Sodium percarbonate

Cat. No.: B100135

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hygroscopic properties of
uncoated sodium percarbonate (SPC). Understanding its interaction with atmospheric
moisture is critical for ensuring its stability, efficacy, and safe handling in research and
development settings. Uncoated SPC's inherent instability in the presence of water vapor
necessitates stringent control over storage and handling conditions.

Introduction to Sodium Percarbonate

Sodium percarbonate is an adduct of sodium carbonate and hydrogen peroxide, with the
chemical formula 2Na2C0Os3-3H20:2.[1] It serves as a solid, stable source of hydrogen peroxide,
making it a widely used oxidizing and bleaching agent in various industries, from household
detergents to organic synthesis.[2][3] When dissolved in water, it releases hydrogen peroxide,
acting as an eco-friendly alternative to chlorine-based bleaches.[4] This guide focuses
specifically on the uncoated form of sodium percarbonate, which is particularly susceptible to
environmental conditions due to its hygroscopic nature.[5]

Hygroscopicity is the tendency of a solid substance to absorb moisture from the surrounding
atmosphere.[6] For uncoated sodium percarbonate, this property is not merely a physical
inconvenience; it is the primary trigger for its chemical decomposition, leading to a loss of
active oxygen content and a significant reduction in its chemical potency and shelf life.[4][7]
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The Chemical Instability Cascade Triggered by
Moisture

The core of uncoated sodium percarbonate's instability lies in its reaction with water. The
process is not a simple hydration but a decomposition cascade that is both exothermic and
autocatalytic.[8]

¢ Dissolution and Initial Decomposition: Upon contact with water vapor, the sodium
percarbonate adduct dissolves and breaks down into its constituent components: sodium
carbonate (Na2COs) and hydrogen peroxide (H202).[8]

o Reaction 1: 2Na2C03-3H202(s) — 2Na2CO0s(s) + 3H202(l)

o Autocatalytic Decomposition of Hydrogen Peroxide: The liberated hydrogen peroxide is
inherently unstable and decomposes into water (H20) and oxygen (Oz). This reaction is
exothermic, releasing heat, and, crucially, produces more water, which can then trigger the
decomposition of more sodium percarbonate, creating an autocatalytic cycle.[7][8]

o Reaction 2: 2H202(l) — 2H20(l) + O2(g) + Heat

This autocatalytic nature means that once initiated by ambient humidity, the decomposition can
accelerate, especially if the heat generated cannot dissipate.[9] This significantly compromises
the stability of the product during transport and storage.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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